2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C25H25N5O5/c1-4-16-11-21(31)28-24(26-16)30-20(12-17(29-30)18-9-6-10-33-18)27-22(32)14-34-19-8-5-7-15-13-25(2,3)35-23(15)19/h5-12H,4,13-14H2,1-3H3,(H,27,32)(H,26,28,31)
• InChI Key: YWJXNNOLMFQYFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)COC4=CC=CC5=C4OC(C5)(C)C
• Molecular Formula: C25H25N5O5
• Molecular Weight: 475.5 g/mol
• CAS No.: 1209659-45-9

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C25H25N5O5 and its molecular weight is 475.505. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

A study focused on the synthesis and structural characterization of a similar compound, demonstrating its crystal structure and potential for biological activity. This compound was found to exhibit moderate herbicidal and fungicidal activities, hinting at its utility in agricultural applications. The crystal structure was determined using various spectroscopic methods, revealing intricate details about its molecular arrangement and interactions (Hu Jingqian et al., 2016).

Versatile Precursor for Novel Compounds

Another study utilized a dibromobenzofuran moiety, related to the chemical structure of interest, as a versatile precursor for synthesizing novel azines and azolotriazines. This research highlights the compound's potential as a building block in organic synthesis, leading to a variety of novel compounds with potential applications in medicinal chemistry and materials science (S. Sanad & Ahmed E. M. Mekky, 2018).

Biological Activities

Research into related compounds has shown a range of biological activities, from herbicidal and fungicidal to insecticidal and antimicrobial properties. These studies suggest that compounds within this chemical class could serve as leads or agents in developing new pesticides or antimicrobial agents. Specific studies have evaluated the structure-activity relationships, providing insights into how modifications to the chemical structure impact biological activity and potential applications (P. P. Deohate & Kalpana A. Palaspagar, 2020).

Anticancer Activity

Compounds with a similar structure have been synthesized and tested for their anticancer activity. For instance, derivatives of pyrazolo[3,4-d]pyrimidin-4-one have shown promising results against certain cancer cell lines, indicating the potential of this compound class in oncological research (Khaled R. A. Abdellatif et al., 2014).